Cas no 51985-05-8 (Phenol, 3-(1-methylethenyl)-, acetate)

• Product Name: Phenol, 3-(1-methylethenyl)-, acetate
• CAS No: 51985-05-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 360933
• PubChem ID: 71365863
• Update Time: 2025-04-19

Phenol, 3-(1-methylethenyl)-, acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(1-methylethenyl)-, acetate
• acetic acid,3-prop-1-en-2-ylphenol
• Acetic acid--3-(prop-1-en-2-yl)phenol (1/1)
• 51985-05-8
• DTXSID00789247

• Inchi： 1S/C9H10O.C2H4O2/c1-7(2)8-4-3-5-9(10)6-8;1-2(3)4/h3-6,10H,1H2,2H3;1H3,(H,3,4)
• InChI Key： AXISMUINTMGGMV-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C(=C)C.OC(C)=O

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes